Cas no 1807275-95-1 (Methyl 4-cyano-2-difluoromethyl-3-iodobenzoate)

• Product Name: Methyl 4-cyano-2-difluoromethyl-3-iodobenzoate
• CAS No: 1807275-95-1
• MF: C₁₀H₆F₂INO₂
• MW: 337.061421871185
• CID: 4953116
• Update Time: 2025-05-21

Methyl 4-cyano-2-difluoromethyl-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-difluoromethyl-3-iodobenzoate

• Inchi： 1S/C10H6F2INO2/c1-16-10(15)6-3-2-5(4-14)8(13)7(6)9(11)12/h2-3,9H,1H3
• InChI Key： AUNSZXGSMCWNIL-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CC(C(=O)OC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-cyano-2-difluoromethyl-3-iodobenzoate

Methyl 4-cyano-2-difluoromethyl-3-iodobenzoate: A Comprehensive Overview

Methyl 4-cyano-2-difluoromethyl-3-iodobenzoate (CAS No. 1807275-95-1) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications in synthetic chemistry, pharmaceuticals, and advanced materials development. The molecule consists of a benzoate backbone with three distinct substituents: a cyano group at the 4-position, a difluoromethyl group at the 2-position, and an iodine atom at the 3-position. These functional groups endow the compound with distinctive chemical properties, making it a valuable building block for further chemical transformations.

The synthesis of Methyl 4-cyano-2-difluoromethyl-3-iodobenzoate involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound, ensuring high purity and yield. The introduction of the cyano group is often achieved through cyanation reactions, while the difluoromethyl group can be introduced via nucleophilic substitution or coupling reactions. The iodination step is critical for achieving the desired regioselectivity and is typically performed under controlled conditions to minimize side reactions.

One of the most promising applications of Methyl 4-cyano-2-difluoromethyl-3-iodobenzoate lies in its use as an intermediate in drug discovery. The compound's structure provides multiple sites for further functionalization, allowing researchers to explore its potential as a lead compound in various therapeutic areas. For instance, the cyano group can act as a bioisostere for other functional groups, while the difluoromethyl group introduces unique electronic and steric properties that can enhance drug-target interactions. Recent studies have highlighted its potential in anti-inflammatory and anticancer drug development, where its ability to modulate key signaling pathways has shown promising results.

In addition to its role in pharmaceuticals, Methyl 4-cyano-2-difluoromethyl-3-iodobenzoate has found applications in materials science, particularly in the development of advanced polymers and coatings. The compound's ability to undergo polymerization under specific conditions makes it a valuable precursor for high-performance materials. Researchers have explored its use in creating fluorinated polymers with enhanced thermal stability and chemical resistance, which are highly sought after in industries such as aerospace and electronics.

The electronic properties of Methyl 4-cyano-2-difluoromethyl-3-i odobenzoate also make it an attractive candidate for use in organic electronics. Its conjugated system allows for efficient charge transport, making it a potential component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated its ability to enhance device performance by improving charge carrier mobility and stability, paving the way for its integration into next-generation electronic devices.

From an environmental perspective, the synthesis and application of Methyl 4-cyano -2-difluorom ethyl -3-i odob enzoate have been carefully evaluated to ensure sustainability and minimal environmental impact. Researchers have focused on developing greener synthesis routes that minimize waste generation and reduce energy consumption. For instance, catalytic methods using transition metal catalysts have been employed to achieve higher yields with lower reaction times, aligning with current trends toward sustainable chemistry.

In conclusion, M ethyl 4-c yano -2-di fluor o methyl -3-i od o b enz o ate strong> (CAS No. 1807275 -95 -1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure provides chemists with ample opportunities for further exploration and innovation. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing both scientific knowledge and industrial applications.